Cas no 6320-72-5 (4-nitrophenyl phenylcarbamate)
4-nitrophenyl phenylcarbamate structure
Product Name:4-nitrophenyl phenylcarbamate
CAS No:6320-72-5
MF:C13H10N2O4
MW:258.229503154755
CID:959206
PubChem ID:233213
Update Time:2025-04-19
4-nitrophenyl phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 4-nitrophenyl phenylcarbamate
- carbamic acid, N-phenyl-, 4-nitrophenyl ester
- (4-nitrophenyl) N-phenylcarbamate
- STK676488
- NSC-31455
- AMDMIQQYEPTUSI-UHFFFAOYSA-N
- SR-01000529575-1
- Carbamic acid, phenyl-, 4-nitrophenyl ester
- SCHEMBL1434931
- NSC31455
- 4-NITROPHENYL N-PHENYLCARBAMATE
- CHEMBL2288446
- SR-01000529575
- 4-Nitrophenyl phenylcarbamate #
- 6320-72-5
- DTXSID00283432
-
- Inchi: 1S/C13H10N2O4/c16-13(14-10-4-2-1-3-5-10)19-12-8-6-11(7-9-12)15(17)18/h1-9H,(H,14,16)
- InChI Key: AMDMIQQYEPTUSI-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1)=O)C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.0641
- Monoisotopic Mass: 258.06405680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 81.47
4-nitrophenyl phenylcarbamate Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
6320-72-5 (4-nitrophenyl phenylcarbamate) Related Products
- 5819-21-6(Carbamic acid,N-methyl-, 4-nitrophenyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent